Cas no 2770494-71-6 ((9H-fluoren-9-yl)methyl 2-(pent-4-enoyl)pyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-(pent-4-enoyl)pyrrolidine-1-carboxylate
• CAS No: 2770494-71-6
• MF: C₂₄H₂₅NO₃
• MW: 375.460206747055
• CID: 6063336
• PubChem ID: 14011192
• Update Time: 2025-05-19

(9H-fluoren-9-yl)methyl 2-(pent-4-enoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770494-71-6
• (9H-fluoren-9-yl)methyl 2-(pent-4-enoyl)pyrrolidine-1-carboxylate
• EN300-37397214

• Inchi： 1S/C24H25NO3/c1-2-3-14-23(26)22-13-8-15-25(22)24(27)28-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h2,4-7,9-12,21-22H,1,3,8,13-16H2
• InChI Key： ZYEHPTRWCZQNNL-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC1C(CCC=C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 375.18344366g/mol
• Monoisotopic Mass: 375.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.6Ų

Additional information on (9H-fluoren-9-yl)methyl 2-(pent-4-enoyl)pyrrolidine-1-carboxylate

The Compound CAS No. 2770494-71-6: (9H-fluoren-9-yl)methyl 2-(pent-4-enoyl)pyrrolidine-1-carboxylate

CAS No. 2770494-71-6 refers to the compound known as (9H-fluoren-9-yl)methyl 2-(pent-4-enoyl)pyrrolidine-1-carboxylate. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound, and is substituted with a fluorenylmethyl group and a pentenoyl group. The structure of this compound is characterized by its unique combination of functional groups, which makes it a subject of interest in various fields of organic chemistry and materials science.

The fluorenylmethyl group, derived from fluorene, is a bicyclic aromatic hydrocarbon with a rigid structure. This group is often used as a protecting group in organic synthesis due to its stability and ease of removal under specific conditions. In this compound, the fluorenylmethyl group is attached to the pyrrolidine ring via a methylene bridge, which adds rigidity and potentially enhances the electronic properties of the molecule.

The pentenoyl group, on the other hand, introduces an unsaturated aliphatic chain into the structure. The presence of this group can influence the physical properties of the compound, such as its melting point, solubility, and reactivity. The combination of these two groups with the pyrrolidine ring creates a molecule with potential applications in drug delivery systems, polymer chemistry, and as a building block for more complex molecular architectures.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of similar structures in creating stimuli-responsive polymers and drug delivery vehicles. The rigid fluorenylmethyl group can serve as a scaffold for constructing well-defined polymer backbones, while the pentenoyl group can act as a site for further functionalization or cross-linking.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The fluorenylmethyl group can be introduced via nucleophilic substitution or coupling reactions, while the pentenoyl group can be added through esterification or acylation reactions. The choice of synthetic route depends on the availability of starting materials and the desired level of control over the product's stereochemistry and purity.

The application potential of this compound extends beyond materials science into biomedical engineering. Its structure suggests that it could serve as a precursor for bioactive molecules or as an intermediate in drug design. The pyrrolidine ring is known to exhibit pharmacological activity in certain contexts, making this compound an interesting candidate for further exploration in medicinal chemistry.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of such compounds with high accuracy. By modeling the molecular structure and interactions at an atomic level, scientists can design experiments to optimize synthesis pathways or tailor physical properties for specific applications.

In conclusion, CAS No. 2770494-71-6 represents a versatile compound with significant potential in various fields due to its unique structural features and functional groups. Its applications span from materials science to biomedical engineering, with ongoing research continuously uncovering new possibilities for its use.